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Compound of Interest

Compound Name: Euphol acetate

Cat. No.: B3026008 Get Quote

An In-depth Technical Guide to Euphol Acetate
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of euphol acetate. It is intended for

researchers, scientists, and drug development professionals interested in the therapeutic

potential of this natural triterpenoid. This document details experimental protocols for its

isolation and characterization and summarizes its known biological effects, with a focus on its

anticancer and anti-inflammatory properties.

Chemical Structure and Properties
Euphol acetate is a tetracyclic triterpenoid belonging to the euphane family. It is the 3-acetyl

derivative of euphol. The chemical structure and key identifiers of euphol acetate are

presented below.

Chemical Identifiers of Euphol Acetate
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Identifier Value Source

IUPAC Name

[(5R,13S,14S,17S)-4,4,10,13,1

4-pentamethyl-17-[(2S)-6-

methylhept-5-en-2-

yl]-2,3,5,6,7,11,12,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-3-yl]

acetate

[1]

Molecular Formula C₃₂H₅₂O₂ [2]

Molecular Weight 468.8 g/mol [2]

CAS Number 13879-04-4 [2]

SMILES String

CC(=O)O[C@H]1CC[C@]2(C)-

-INVALID-LINK--

CC[C@H]3[C@]2(C)C=C[C@

H]4[C@@]3(C)CC--INVALID-

LINK----INVALID-LINK--

CCCC(=C)C

Physicochemical Properties of Euphol Acetate

Property Value Source

Appearance Cream solid [2][3]

Solubility
Soluble in ethanol, methanol,

DMF, or DMSO
[2][3]

Purity (commercial) >95% by HPLC [2]

Storage -20°C for long-term storage [2]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bocsci.com/product/euphol-acetate-cas-13879-04-4-358356.html
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://www.benchchem.com/product/b3026008?utm_src=pdf-body
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://toku-e.com/euphol-acetate/
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://toku-e.com/euphol-acetate/
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/override/BIA-E1756_product_sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction and Isolation of Euphol Acetate from
Euphorbia tirucalli
A detailed protocol for the extraction and isolation of euphol acetate from the latex of

Euphorbia tirucalli is described below. This method yields high-purity crystals of the compound.

Workflow for Extraction and Isolation of Euphol Acetate
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Fresh latex of Euphorbia tirucalli

Extraction with Hexane

Extraction of precipitate with n-Butanol

Purification of butanol fraction by HPLC

Further purification on Sephadex G75 column
(Hexane-Ethyl Acetate mixture)

Recrystallization of acetate fraction from Butanol

Euphol Acetate crystals
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Inflammatory Stimuli

PKC NF-κB Activation

ERK1/2

Inflammatory Response

Euphol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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